Cas no 40661-45-8 (4-[2-(beta-D-glucopyranosyloxy)ethyl]-4-hydroxycyclohexa-2,5-dien-1-one)

• Product Name: 4-[2-(beta-D-glucopyranosyloxy)ethyl]-4-hydroxycyclohexa-2,5-dien-1-one
• CAS No: 40661-45-8
• MF: C₁₄H₂₀O₈
• MW: 316.303805351257
• CID: 2017330
• PubChem ID: 3084796
• Update Time: 2025-07-19

4-[2-(beta-D-glucopyranosyloxy)ethyl]-4-hydroxycyclohexa-2,5-dien-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[2-(beta-D-glucopyranosyloxy)ethyl]-4-hydroxycyclohexa-2,5-dien-1-one
• Cornoside
• 4-[2-(β-D-Glucopyranosyloxy)ethyl]-4-hydroxy-2,5-cyclohexadien-1-one
• 4-hydroxy-4-[2-[(2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]cyclohexa-2,5-dien-1-one
• Tectoroside
• FS-6876
• 4-[2-(beta-D-Glucopyranosyloxy)ethyl]-4-hydroxy-2,5-cyclohexadien-1-one
• 40661-45-8
• AKOS040761529
• 4-hydroxy-4-[2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]cyclohexa-2,5-dien-1-one
• CS-0138891
• HY-N7962
• DTXSID10961052
• 2-(1-Hydroxy-4-oxocyclohexa-2,5-dien-1-yl)ethyl hexopyranoside
• E88789
• 4-HYDROXY-4-(2-{[(2S,3S,4R,5R,6S)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}ETHYL)CYCLOHEXA-2,5-DIEN-1-ONE
• 4-Hydroxy-4-(2-(((2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)ethyl)cyclohexa-2,5-dien-1-one
• 4-hydroxy-4-(2-((2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyethyl)cyclohexa-2,5-dien-1-one

• Inchi： 1S/C14H20O8/c15-7-9-10(17)11(18)12(19)13(22-9)21-6-5-14(20)3-1-8(16)2-4-14/h1-4,9-13,15,17-20H,5-7H2/t9-,10-,11+,12-,13-/m0/s1
• InChI Key： VTVARPTUBCBNJX-WJTVCTBASA-N
• SMILES： O1[C@@H]([C@H]([C@@H]([C@H]([C@@H]1CO)O)O)O)OCCC1(C=CC(C=C1)=O)O

Computed Properties

• Exact Mass: 316.11600
• Monoisotopic Mass: 316.11581759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Color/Form: Powder
• PSA: 136.68000
• LogP: -2.38080

4-[2-(beta-D-glucopyranosyloxy)ethyl]-4-hydroxycyclohexa-2,5-dien-1-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-[2-(beta-D-glucopyranosyloxy)ethyl]-4-hydroxycyclohexa-2,5-dien-1-one

Exploring the Unique Properties and Applications of 4-[2-(beta-D-glucopyranosyloxy)ethyl]-4-hydroxycyclohexa-2,5-dien-1-one (CAS No. 40661-45-8)

In the realm of bioactive compounds, 4-[2-(beta-D-glucopyranosyloxy)ethyl]-4-hydroxycyclohexa-2,5-dien-1-one (CAS No. 40661-45-8) stands out as a fascinating molecule with a unique structural framework. This compound, often referred to in scientific literature for its glycosylated cyclohexadienone backbone, has garnered attention due to its potential applications in pharmaceuticals, nutraceuticals, and cosmetic formulations. Its beta-D-glucopyranosyl moiety enhances solubility and bioavailability, making it a subject of interest for researchers exploring natural product derivatives and glycosylation effects on bioactivity.

The compound's structure combines a hydroxycyclohexadienone core with a glucopyranosyloxyethyl side chain, a configuration that contributes to its antioxidant and anti-inflammatory properties. Recent studies highlight its role in modulating cellular pathways, particularly in contexts like skin health and metabolic regulation. These attributes align with growing consumer demand for plant-based actives and sustainable ingredients, trends dominating the cosmetic and wellness industries in 2023. Notably, its CAS No. 40661-45-8 is frequently searched in databases like PubChem and SciFinder, reflecting its relevance in drug discovery pipelines.

From a synthetic perspective, 4-[2-(beta-D-glucopyranosyloxy)ethyl]-4-hydroxycyclohexa-2,5-dien-1-one exemplifies the challenges and innovations in carbohydrate chemistry. Researchers often investigate its stereoselective synthesis or enzymatic glycosylation methods to improve yield and purity. Such efforts resonate with the broader scientific community's focus on green chemistry and biocatalysis, addressing environmental concerns while advancing molecular design.

In the nutraceutical sector, this compound's potential as a bioactive glycoside has sparked interest. Its ability to influence gut microbiota and oxidative stress markers positions it as a candidate for functional foods targeting metabolic syndrome—a hot topic in health forums. Online queries often link CAS 40661-45-8 to terms like "natural antioxidants" or "glycosides for longevity," underscoring public curiosity about its health benefits.

Cosmetic applications further elevate the profile of 4-[2-(beta-D-glucopyranosyloxy)ethyl]-4-hydroxycyclohexa-2,5-dien-1-one. Its tyrosinase inhibitory activity and UV-protective effects align with the booming market for brightening agents and eco-friendly sunscreens. Formulators increasingly prioritize such ingredients to meet regulatory demands for clean beauty products, a trend amplified by social media discussions on "#skinscience."

Analytical characterization of this compound relies heavily on techniques like NMR spectroscopy and HPLC-MS, with its CAS No. 40661-45-8 serving as a critical identifier in patent filings. Intellectual property landscapes reveal its inclusion in patents related to dermatological preparations and nutrient delivery systems, highlighting its commercial viability.

As interdisciplinary research expands, the intersection of 4-[2-(beta-D-glucopyranosyloxy)ethyl]-4-hydroxycyclohexa-2,5-dien-1-one with nanotechnology emerges as a frontier. Nanoencapsulation could enhance its stability in topical formulations—a solution frequently searched alongside terms like "improving ingredient penetration" in cosmetic science forums. This adaptability ensures its continued relevance in both academic and industrial settings.

In conclusion, CAS No. 40661-45-8 represents a nexus of chemistry, biology, and consumer trends. Its multifaceted applications—from pharmaceutical intermediates to cosmeceutical innovators—reflect the compound's versatility. As scientific inquiries and Google searches increasingly connect it to sustainable health solutions, this molecule is poised to remain a key player in the evolution of functional ingredients.